2-[(2-Cycloheptylacetyl)-methylamino]acetic acid

• IUPAC Name: 2-[(2-cycloheptylacetyl)-methylamino]acetic acid
• InChI: InChI=1S/C12H21NO3/c1-13(9-12(15)16)11(14)8-10-6-4-2-3-5-7-10/h10H,2-9H2,1H3,(H,15,16)
• InChI Key: SUKNOCOZSRRARI-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C(=O)CC1CCCCCC1
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol

Description

2-[(2-Cycloheptylacetyl)-methylamino]acetic acid is an organic compound with potential applications in various fields of chemistry and biology. This compound features a cycloheptyl group attached to an acetic acid moiety through a methylamino linkage, making it a unique structure with interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[(2-Cycloheptylacetyl)-methylamino]acetic acid typically involves the following steps:

Formation of the Cycloheptylacetyl Intermediate: This step involves the acylation of cycloheptane with acetic anhydride in the presence of a catalyst such as aluminum chloride to form 2-cycloheptylacetyl chloride.

Amination Reaction: The intermediate is then reacted with methylamine under controlled conditions to form the methylamino derivative.

Acetic Acid Addition: Finally, the methylamino derivative is treated with acetic acid under reflux conditions to yield 2-[(2-Cycloheptylacetyl)-methylamino]acetic acid.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the cycloheptyl group, leading to the formation of ketones or carboxylic acids.

Reduction: Reduction reactions can target the carbonyl group in the cycloheptylacetyl moiety, converting it to an alcohol.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products:

Oxidation: Cycloheptanone or cycloheptanoic acid derivatives.

Reduction: Cycloheptanol derivatives.

Substitution: Various substituted methylaminoacetic acid derivatives.

Scientific Research Applications

2-[(2-Cycloheptylacetyl)-methylamino]acetic acid has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding due to its unique structure.

Industry: Used in the synthesis of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 2-[(2-Cycloheptylacetyl)-methylamino]acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The cycloheptyl group may enhance binding affinity, while the acetic acid moiety can participate in hydrogen bonding and electrostatic interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

2-[(2-Cyclohexylacetyl)-methylamino]acetic acid: Similar structure but with a cyclohexyl group instead of a cycloheptyl group.

2-[(2-Phenylacetyl)-methylamino]acetic acid: Contains a phenyl group, offering different chemical properties and reactivity.

2-[(2-Benzylacetyl)-methylamino]acetic acid: Features a benzyl group, which can influence its biological activity.

Uniqueness: 2-[(2-Cycloheptylacetyl)-methylamino]acetic acid is unique due to the presence of the cycloheptyl group, which imparts distinct steric and electronic effects compared to its analogs. This uniqueness can lead to different reactivity patterns and biological activities, making it a valuable compound for research and development.